![molecular formula C14H20O10 B1310597 1,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranose CAS No. 4692-12-0](/img/structure/B1310597.png)
1,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranose
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranose is a useful research compound. Its molecular formula is C14H20O10 and its molecular weight is 348.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Glycosides and Derivatives
1,3,4,6-Tetra-O-acetyl-alpha-D-glucopyranose is a key intermediate in the synthesis of various glycosides and derivatives. For instance, it has been utilized in the synthesis of tetra-O-acetyl-1-thio-α-d-glucopyranose by reaction with N,N-dimethylthioformamide, highlighting its role in preparing thio-linked sugars with potential biological activities (Fujihira et al., 2003). Similarly, its application in creating diosgenyl 2-amino-2-deoxy-beta-D-glucopyranoside hydrochloride and its derivatives demonstrates its significance in synthesizing compounds with antitumor activities (Myszka et al., 2003).
Chemoenzymatic Synthesis
The compound also finds application in chemoenzymatic synthesis processes. For example, a study described the regioselective enzymatic hydrolysis of acetylated pyranoses and pyranosides using immobilized lipases to synthesize protected glucopyranoses bearing a free secondary C-4 hydroxyl group, showcasing its utility in creating building blocks for glycoderivatives (Terreni et al., 2002).
Improved Synthesis Processes
Research has focused on improving the synthesis processes involving this compound to enhance yields and environmental safety. An example includes the optimized synthesis for 2,3,4,6-tetra-Oacetyl-β-D-glucopyranose, which resulted in higher yields and a more environmentally benign process (Sun Yu, 2010).
Novel Synthetic Routes
Innovative synthetic routes using this compound have been developed to access new classes of compounds. For instance, the synthesis of glucosinolates deuterium labelled in the glucose fragment for use as internal standards in MS-based analytical methods demonstrates the compound's versatility in synthetic organic chemistry (Robertson & Botting, 2006).
Properties
IUPAC Name |
(3,4,6-triacetyloxy-5-hydroxyoxan-2-yl)methyl acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O10/c1-6(15)20-5-10-12(21-7(2)16)13(22-8(3)17)11(19)14(24-10)23-9(4)18/h10-14,19H,5H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHBHJRVMGYVXKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)OC(=O)C)O)OC(=O)C)OC(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O10 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70310800 |
Source
|
Record name | [3,4,6-tris(acetyloxy)-5-hydroxyoxan-2-yl]methyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70310800 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13036-15-2 |
Source
|
Record name | NSC231870 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=231870 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | [3,4,6-tris(acetyloxy)-5-hydroxyoxan-2-yl]methyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70310800 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.